Cas no 53051-82-4 (Diethyl Malonate-1,2-13C2)

• Product Name: Diethyl Malonate-1,2-13C2
• CAS No: 53051-82-4
• MF: C₇H₁₂O₄
• MW: 162.153092384338
• CID: 2830564
• Update Time: 2025-06-26

Diethyl Malonate-1,2-13C2 Chemical and Physical Properties

Names and Identifiers

• Diethyl Malonate-1,2-13C2

• Inchi： 1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i5+1,6+1
• InChI Key： IYXGSMUGOJNHAZ-MPOCSFTDSA-N
• SMILES： O([13C]([13CH2]C(=O)OCC)=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Diethyl Malonate-1,2-13C2

Diethyl Malonate-1,2-13C2: A Key Compound in Biomedical Research and Metabolic Studies

Diethyl Malonate-1,2-13C2, a CAS No. 53051-82-4 compound, represents a critical molecule in the field of biomedical research and metabolic studies. This compound is a deuterated derivative of Diethyl Malonate, which serves as a foundational building block in organic chemistry. The 13C labeling in this compound allows for precise tracking of metabolic pathways, making it an essential tool in in vivo and in vitro studies. Recent advancements in isotope labeling technology have further enhanced the utility of Diethyl Malonate-1,2-13C2 in understanding complex biological processes.

Diethyl Malonate is a common organic compound with the chemical formula C₆H₁₀O₂. Its 13C-labeled variant, Diethyl Malonate-1,2-13C2, is particularly valuable due to its isotopic specificity. The 13C atoms in this compound are incorporated into the carboxyl group, allowing researchers to distinguish between different metabolic pathways using magnetic resonance spectroscopy (MRS) and mass spectrometry (MS). This isotope labeling technique has gained significant attention in recent years due to its non-invasive nature and high sensitivity.

Recent studies have highlighted the role of Diethyl Malonate-1,2-13C2 in metabolic flux analysis. For instance, a 2023 study published in Journal of Biological Chemistry demonstrated that 13C-labeled Diethyl Malonate can be used to trace the metabolic fate of glucose in cancer cells. The researchers utilized 13C NMR spectroscopy to monitor the incorporation of 13C into key metabolites, providing insights into the metabolic reprogramming associated with tumor progression. Such findings underscore the importance of Diethyl Malonate-1,2-13C2 in elucidating the biochemical mechanisms underlying disease states.

In addition to its applications in metabolic research, Diethyl Malonate-1,2-13C2 has shown potential in drug development. A 2024 study in Pharmaceutical Research explored the use of 13C-labeled compounds to assess drug metabolism and pharmacokinetics. The study found that Diethyl Malonate-1,2-13C2 could serve as a model compound for evaluating the metabolic stability of pharmaceutical agents. This application is particularly relevant in the development of prodrugs and targeted therapies, where precise understanding of metabolic pathways is crucial.

The synthesis of Diethyl Malonate-1,2-13C2 involves a series of well-established chemical reactions. The process typically begins with the alkylation of malonic acid using ethyl halides, followed by deprotonation to form the enolate intermediate. The 13C labeling is introduced during the alkylation step, ensuring that the 13C atoms are incorporated into the correct positions. This synthetic approach allows for the production of high-purity Diethyl Malonate-1,2-13C2, which is essential for accurate experimental results.

Recent advancements in isotope labeling technology have further expanded the applications of Diethyl Malonatic-1,2-13C2. For example, the integration of 13C-labeled compounds with metabolomics has enabled the identification of novel biomarkers for various diseases. A 2023 study in Metabolites reported the use of 13C-labeled Diethyl Malonate to detect metabolic dysregulation in patients with metabolic syndrome. The study utilized 13C NMR to analyze the metabolic profiles of serum samples, revealing significant differences between healthy and diseased individuals. These findings highlight the potential of Diethyl Malonate-1,2-13C2 in clinical diagnostics.

The 13C labeling in Diethyl Malonate-1,2-13C2 also plays a crucial role in structural elucidation and mechanistic studies. The distinct 13C signals in nuclear magnetic resonance (NMR) spectra provide detailed information about the molecular structure and dynamics of the compound. This information is invaluable in organic chemistry and biochemistry, where understanding the molecular behavior of compounds is essential for developing new therapeutic strategies.

Moreover, Diethyl Malonate-1,2-13C2 has been utilized in environmental studies to track the fate of organic pollutants in ecosystems. A 2024 study in Environmental Science & Technology employed 13C-labeled Diethyl Malonate to monitor the degradation of synthetic organic compounds in aquatic environments. The researchers found that the 13C labeling allowed for the precise quantification of microbial activity and the identification of degradation pathways, providing insights into the environmental impact of these compounds.

In the context of biomedical research, Diethyl Malonate-1,2-13C2 is also being explored for its potential in nutritional studies. A 2023 study published in Journal of Nutrition investigated the metabolic effects of 13C-labeled Diethyl Malonate in human subjects. The study found that the compound could be used to assess the metabolic response to dietary interventions, offering a non-invasive method for evaluating the impact of nutrition on metabolic health.

The versatility of Diethyl Malonate-1,2-13C2 extends to pharmaceutical research, where it serves as a model compound for studying drug interactions and metabolism. A 2024 study in Drug Metabolism and Disposition demonstrated that 13C-labeled Diethyl Malonate could be used to investigate the metabolic stability of pharmaceutical agents in vitro. The study highlighted the importance of isotope labeling in predicting the in vivo behavior of drugs, which is critical for the development of safe and effective therapeutic agents.

As the field of biomedical research continues to evolve, the role of Diethyl Malonate-1,2-13C2 is expected to expand further. The integration of isotope labeling with advanced analytical techniques such as mass spectrometry and 13C NMR is likely to enhance the precision and scope of metabolic studies. These advancements will not only deepen our understanding of biological processes but also contribute to the development of innovative therapies and diagnostic tools.

In conclusion, Diethyl Malonate-1,2-13C2 is a multifaceted compound with significant applications in biomedical research, metabolic studies, and drug development. Its 13C labeling enables precise tracking of metabolic pathways, making it an invaluable tool for researchers. As technological advancements continue to refine the capabilities of isotope labeling, the potential of Diethyl Malonate-1,2-13C2 in advancing scientific knowledge and improving human health is likely to grow exponentially.